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Compound of Interest

Compound Name: N,2-dihydroxy-5-methylbenzamide

CAS No.: 61799-77-7

Cat. No.: B1620700

Get Quote

Executive Summary & Mechanism of Action
N,2-dihydroxy-5-methylbenzamide functions as a competitive inhibitor for enzymes

dependent on metal cofactors. The molecule possesses a "warhead" consisting of the N-

hydroxy (hydroxamic) and 2-hydroxy (phenolic) groups, which form a stable 5- or 6-membered

chelate ring with metal ions.

Primary Biological Targets:

Histone Deacetylases (HDACs): Zinc-dependent enzymes regulating chromatin structure.

The hydroxamic acid group coordinates the active site

, preventing deacetylation.

Alternative Oxidase (AOX): An iron-dependent mitochondrial enzyme (common in

fungi/plants/trypanosomes). This molecule is a methylated analog of Salicylhydroxamic Acid

(SHAM), the standard reference inhibitor for AOX.

Urease: A nickel-dependent enzyme critical for bacterial pathogenesis (e.g., H. pylori).
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Figure 1: Mechanism of Action (Bidentate Chelation)
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Caption: The hydroxamic acid and phenolic hydroxyl groups coordinate the metal cofactor,

blocking substrate access.

Technical Note: Compound Handling & Stability
Solubility: Soluble in DMSO (>10 mM) and Methanol. Limited solubility in neutral aqueous

buffers.

Stability Warning: Hydroxamic acids are prone to the Lossen rearrangement or hydrolysis

under strongly acidic/basic conditions or high temperatures.

Storage: Store powder at -20°C. Prepare DMSO stocks fresh or store at -80°C for max 1

month.

Assay Buffer: Avoid buffers containing competing chelators (e.g., EDTA, EGTA) as they

will interfere with the assay.

Protocol A: Fluorometric HDAC Inhibition Assay
Target: Zinc-dependent Histone Deacetylases (Class I/II). Utility: Cancer drug discovery,

Epigenetic profiling.
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Materials
Enzyme: Recombinant Human HDAC1 or HeLa Nuclear Extract.

Substrate: Fluorogenic peptide (e.g., Boc-Lys(Ac)-AMC).

Developer: Trypsin or commercial HDAC developer solution.

Buffer: 25 mM Tris-HCl (pH 8.0), 137 mM NaCl, 2.7 mM KCl, 1 mM

.

Control Inhibitor: Trichostatin A (TSA) or SAHA (Vorinostat).

Experimental Workflow
Compound Preparation:

Prepare a 10 mM stock of N,2-dihydroxy-5-methylbenzamide in DMSO.

Perform a 1:3 serial dilution in assay buffer (8 points). Final DMSO concentration in assay

should be <1%.

Enzyme Incubation (Pre-incubation is Critical):

In a black 96-well plate, add 10 µL of diluted compound.

Add 30 µL of diluted HDAC enzyme solution.

Crucial Step: Incubate for 15 minutes at 25°C. This allows the inhibitor to reach equilibrium

with the active site Zinc.

Substrate Addition:

Add 10 µL of Fluorogenic Substrate (50 µM final conc).

Incubate for 30-60 minutes at 37°C.

Development:
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Add 50 µL of Developer Solution (containing Trypsin).

Incubate for 15 minutes at room temperature. (Trypsin cleaves the deacetylated lysine,

releasing the fluorophore AMC).

Detection:

Read Fluorescence: Ex 350-360 nm / Em 450-460 nm.

Data Analysis
Calculate % Inhibition using the formula:

RFU_control: Enzyme + Substrate + DMSO (No inhibitor).

RFU_blank: Buffer + Substrate (No enzyme).

Protocol B: Alternative Oxidase (AOX) Respirometry
Assay
Target: Iron-dependent Mitochondrial Alternative Oxidase. Utility: Antimicrobial

(Fungi/Trypanosomes) and Plant Physiology. Note: This compound is a methyl-derivative of

SHAM. This assay validates its specificity against the ubiquinol oxidase pathway.

Materials
Biological Source: Isolated mitochondria (e.g., from Sauromatum guttatum, Candida

albicans, or Trypanosoma brucei).

Respirometer: Clark-type Oxygen Electrode or Seahorse XF Analyzer.

Respiration Buffer: 0.3 M Mannitol, 10 mM KCl, 5 mM

, 10 mM Phosphate buffer (pH 7.2).

Substrate: Succinate (10 mM) + ATP (1 mM).

Inhibitors:
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KCN (Potassium Cyanide): Blocks Complex IV (Cytochrome c Oxidase).

N,2-dihydroxy-5-methylbenzamide: Target AOX inhibitor.

Experimental Workflow (Clark Electrode Method)
Baseline Respiration:

Add 2 mL Respiration Buffer to the chamber (calibrated to 100% air saturation).

Add Mitochondria (0.5–1.0 mg protein). Allow signal to stabilize.

Add Succinate (10 mM) to initiate State 2 respiration.

Add ADP (150 µM) to initiate State 3 (Active) respiration.

Isolate AOX Pathway:

Add KCN (1 mM).

Observation: Respiration will drop significantly but not to zero if AOX is present. The

remaining oxygen consumption is purely AOX-driven.

Inhibitor Titration:

Titrate N,2-dihydroxy-5-methylbenzamide (from 100 mM DMSO stock) in stepwise

aliquots (e.g., 10 µM, 50 µM, 100 µM, 500 µM).

Record the decrease in Oxygen Consumption Rate (OCR) after each addition.

Validation:

The OCR should drop to near zero (background) if the compound effectively inhibits AOX.

Figure 2: AOX Assay Logic Flow
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Caption: Workflow to isolate and inhibit the Alternative Oxidase pathway using KCN and the

test compound.

Expected Results & Troubleshooting
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Parameter HDAC Assay (Zinc) AOX Assay (Iron)

Expected IC50 Low micromolar (1–50 µM) Mid micromolar (50–500 µM)

Key Variable
Pre-incubation time (critical for

binding)

Mitochondrial integrity (RCR >

3)

Interference
Fluorescence quenching by

compound

DMSO > 2% disrupts

membranes

Control TSA (Nanomolar potency) SHAM (Standard reference)

Expert Insight: If the compound shows weak activity in the HDAC assay, verify the integrity of

the hydroxamic acid group using Ferric Chloride (

) testing. A red/violet color indicates the hydroxamic acid is intact. If the solution is colorless, the
compound may have hydrolyzed to the corresponding carboxylic acid (5-methylsalicylic acid),
which is inactive against HDACs.
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(Describing Compound 5.48: N,2-dihydroxy-5-methylbenzamide).[1][2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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